Cas no 2138216-93-8 (Benzoic acid, 2-fluoro-5-(4-quinolinyl)-)

• Product Name: Benzoic acid, 2-fluoro-5-(4-quinolinyl)-
• CAS No: 2138216-93-8
• MF: C₁₆H₁₀FNO₂
• MW: 267.254507541656
• CID: 5268413
• Update Time: 2025-05-19

Benzoic acid, 2-fluoro-5-(4-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-fluoro-5-(4-quinolinyl)-

• Inchi： 1S/C16H10FNO2/c17-14-6-5-10(9-13(14)16(19)20)11-7-8-18-15-4-2-1-3-12(11)15/h1-9H,(H,19,20)
• InChI Key： HSXIFCJKHHAKPT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C2C3C(N=CC=2)=CC=CC=3)=CC=C1F

Additional information on Benzoic acid, 2-fluoro-5-(4-quinolinyl)-

Benzoic acid, 2-fluoro-5-(4-quinolinyl)- (CAS No. 2138216-93-8): A Comprehensive Overview

Benzoic acid, 2-fluoro-5-(4-quinolinyl)-, identified by its Chemical Abstracts Service (CAS) number CAS No. 2138216-93-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for various applications in drug development and biotechnology.

The molecular structure of Benzoic acid, 2-fluoro-5-(4-quinolinyl)- consists of a benzene ring substituted with a fluoro group at the 2-position and a 4-quinolinyl moiety at the 5-position. This particular arrangement imparts distinct chemical characteristics, including enhanced solubility in polar solvents and improved metabolic stability. These attributes are particularly valuable in the design of pharmaceutical agents where bioavailability and pharmacokinetic profiles are critical factors.

In recent years, there has been a growing interest in the development of novel compounds that combine the functionalities of different heterocyclic systems. The presence of both a fluoro group and a quinolinyl group in Benzoic acid, 2-fluoro-5-(4-quinolinyl)- creates a unique chemical landscape that can be exploited for designing molecules with enhanced biological activity. Specifically, the fluoro group is known to modulate the electronic properties of adjacent atoms, while the quinolinyl group provides additional binding interactions with biological targets.

One of the most compelling areas of research involving Benzoic acid, 2-fluoro-5-(4-quinolinyl)- is its potential application in the development of anticancer agents. Quinoline derivatives have long been recognized for their anticancer properties, and the incorporation of this motif into a benzoic acid scaffold has shown promising results in preclinical studies. Researchers have demonstrated that this compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in tumor progression.

The fluorine atom in Benzoic acid, 2-fluoro-5-(4-quinolinyl)- also plays a crucial role in enhancing the therapeutic efficacy of this compound. Fluorinated aromatic compounds are known to exhibit improved metabolic stability and better penetration through biological membranes. These properties make them particularly suitable for use in drug formulations where bioavailability is a limiting factor. Additionally, the fluorine atom can participate in hydrogen bonding interactions, further enhancing the binding affinity between the compound and its target proteins.

Another area where Benzoic acid, 2-fluoro-5-(4-quinolinyl)- shows promise is in the development of antimicrobial agents. The combination of a fluoro group and a quinolinyl group provides a structural framework that can effectively disrupt bacterial cell membranes and inhibit bacterial growth. Recent studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes it a valuable candidate for developing new antibiotics to combat antibiotic-resistant strains.

The synthesis of Benzoic acid, 2-fluoro-5-(4-quinolinyl)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluoro group typically involves halogen exchange reactions or direct fluorination methods, while the attachment of the quinolinyl group can be achieved through nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve the efficiency and selectivity of these transformations.

In conclusion, Benzoic acid, 2-fluoro-5-(4-quinolinyl)- (CAS No. 2138216-93-8) is a versatile organic compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for applications in anticancer therapy, antimicrobial agents, and other therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of modern medicine.